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Compound of Interest

Compound Name: Diodone

Cat. No.: B1670706

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
minimizing environmental impact. This document provides a comprehensive, step-by-step
guide for the proper disposal of Diodone, a radiocontrast agent. Adherence to these
procedures is critical for operational safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Diodone with the appropriate
personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant
gloves, safety goggles or a face shield, and a lab coat. All handling of Diodone should be
conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent
inhalation of any dust or vapors.

Step-by-Step Disposal Protocol

The disposal of Diodone must be managed as hazardous chemical waste. Under no
circumstances should this substance be disposed of down the drain or mixed with general
laboratory or municipal waste.

» Waste Identification and Classification: Diodone and any materials contaminated with it
(e.g., gloves, weighing paper, empty containers) must be classified as hazardous waste. Due
to its chemical nature as an organoiodine compound, it requires special handling.
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» Container Management:

o Use a designated, leak-proof, and chemically compatible container for Diodone waste.
The container should be in good condition and have a secure, tightly fitting lid.

o If the original container is used, ensure it is properly sealed. If transferring to a new
container, it must be appropriate for hazardous waste.

o Never mix Diodone waste with other incompatible waste streams.

e Labeling: The waste container must be clearly and accurately labeled. The label should
include:

The words "Hazardous Waste"

[¢]

The full chemical name: "Diodone"

[¢]

o

The chemical formula: C7HsI2NOs[1]

o

Any associated hazards (e.g., "Toxic," "Irritant”).

The accumulation start date.

[¢]

o Storage: Store the sealed and labeled waste container in a designated, secure, and well-
ventilated satellite accumulation area. This area should be away from general laboratory
traffic and incompatible chemicals.

o Arrange for Professional Disposal: The final disposal of Diodone waste must be conducted
by a licensed and approved hazardous waste disposal contractor.[2] Contact your
institution's Environmental Health and Safety (EHS) department to schedule a pickup. Do not
attempt to transport or dispose of the waste yourself.

» Record Keeping: Maintain accurate records of the amount of Diodone waste generated and
the date of its transfer to the disposal contractor. This documentation is essential for
regulatory compliance.

Quantitative Data and Chemical Properties
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The following table summarizes key quantitative data for Diodone. It is important to note that
specific regulatory disposal limits (e.g., permissible concentrations for specific disposal routes)
are not readily available in the provided search results, reinforcing the requirement for
professional hazardous waste management.

Property Value

IUPAC Name 2-(3,5-diiodo-4-oxo-1-pyridinyl)acetic acid
Molecular Formula C7HsI2NOs

Molar Mass 404.93 g/mol

CAS Number 101-29-1

Appearance Solid (form not specified in search results)
Solubility Information not available in search results

o o Not found in search results; must be treated as
Specific Disposal Limits
hazardous waste.

Experimental Protocols

Detailed experimental protocols for the use of Diodone were not the focus of the provided
information. The primary cited application is as a radiocontrast agent for urography.[1][3]

Diodone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Diodone, from
initial handling to final disposal.
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Caption: Logical workflow for the proper disposal of Diodone.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Diodone, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific safety and disposal guidelines, as they may have
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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